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Glycidol-d5 cross-validation with other
standards

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Glycidol-d5

CAS No.: 1246819-20-4

Cat. No.: S1782816

Information on Glycidol-d5

Here is the available key information for the Glycidel-d5 standard, which is often a starting point for such a

comparative analysis [1].

Property Description
CAS Number 1246819-20-4 [1]
Alternate Names 2-Oxiranemethanol-d5 [1]

Molecular Formula  CsHDsO:z [1]

Molecular Weight 79.11 g/mol [1]

Primary Serves as an internal standard for quantitative analysis using GC-MS and NMR
Application [1].
Price (Example) $265.00 /5 mg [1]

Context from Analytical Methods for Glycidol
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While a direct comparison guide is not available, recent research highlights methodologies relevant to using
Glycidol-d5. One study developed a method for determining glycidyl esters (GEs) in edible oils, with the

following performance for glycidol [2]:

¢ Limit of Detection (LOD): 0.02 mg/kg [2]
¢ Limit of Quantification (LOQ): 0.1 mg/kg [2]

This method uses enzymatic hydrolysis with Candida rugosa lipase and a modified QUEChERS sample
preparation to directly detect glycidol, aiming to avoid side reactions from traditional alkaline hydrolysis or

halogenation steps [2]. The general workflow of this approach is outlined below:

(Edible Oil Sample)

Direct GC-MS Analysis Derivatization then GC-MS
(For Glycidol) (For 3-MCPD)

(Quantification of GlycidoD (Quantification of 3-MCPD)
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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